77-41-8

Methsuximide

In Stock

• CAS RN:
• 77-41-8

• Formula:
• C12H13NO2

• InChI:
• InChI=1S/C12H13NO2/c1-12(9-6-4-3-5-7-9)8-10(14)13(2)11(12)15/h3-7H,8H2,1-2H3

• InChIKey:
• AJXPJJZHWIXJCJ-UHFFFAOYSA-N

• Methsuximide is a succinimide that is converted to N-desmethylmethosuximide, a channel blocker that targets low threshold calcium currents. Methsuximide is a substrate of cytochrome P450 (CYP) isoform 2C19 that, in turn, inhibits CYP2C19-mediated metabolism of biguanides. Methsuximide has been shown to have anticonvulsant properties in clinical trials.
  Methsuximide is a succinimide with anticonvulsant properties. Although the exact mechanism of action of methsuximide is unclear, it is thought to increase the seizure threshold and suppress the paroxysmal three-cycle-per-second spike-and-wave pattern seen with absence (petit mal) seizures. The frequency of attacks is reduced by depression of nerve transmission in the motor cortex and elevation of the threshold of the CNS to convulsive stimuli, probably due to direct modification of membrane function in excitable cells and/or...

1,1,1-Trifluorotrimethylamine

• CAS RN:
• 677-41-8

• Formula:
• C3H6F3N

• InChI:
• InChI=1S/C3H6F3N/c1-7(2)3(4,5)6/h1-2H3

• InChIKey:
• JJKSAGOTPUEJKD-UHFFFAOYSA-N

• 1,1,1-Trifluorotrimethylamine is a useful research compound. Its molecular formula is C3H6F3N and its molecular weight is 113.08 g/mol. The purity is usually 95%.

2-Ethynylcyclohexan-1-ol

In Stock

• CAS RN:
• 5877-41-8

• Formula:
• C8H12O

• InChI:
• InChI=1S/C8H12O/c1-2-7-5-3-4-6-8(7)9/h1,7-9H,3-6H2

• InChIKey:
• KNVOCSQDAIHOPP-UHFFFAOYSA-N

• 2-Ethynylcyclohexan-1-ol is a useful research compound. Its molecular formula is C8H12O and its molecular weight is 124.183. The purity is usually 95%.

N~1~-{3-[4-(Diphenylmethyl)piperazin-1-yl]propyl}benzene-1,2-diamine

• CAS RN:
• 92177-41-8

• Formula:
• C26H32N4

• InChI:
• InChI=1S/C26H32N4/c27-24-14-7-8-15-25(24)28-16-9-17-29-18-20-30(21-19-29)26(22-10-3-1-4-11-22)23-12-5-2-6-13-23/h1-8,10-15,26,28H,9,16-21,27H2

• InChIKey:
• FFEMBYLYHWHTJQ-UHFFFAOYSA-N

• N~1~-{3-[4-(Diphenylmethyl)piperazin-1-yl]propyl}benzene-1,2-diamine is a useful research compound. Its molecular formula is C26H32N4 and its molecular weight is 400.6 g/mol. The purity is usually 95%.

Vanitrope

• CAS RN:
• 63477-41-8

• Formula:
• C11H14O2

• InChI:
• InChI=1S/C11H14O2/c1-3-5-9-6-7-11(13-4-2)10(12)8-9/h3,5-8,12H,4H2,1-2H3/b5-3+

• InChIKey:
• RADIRXJQODWKGQ-HWKANZROSA-N

• 2-Ethoxy-5-(1-propenyl)phenol, also known as 5-propenylguaethol or isosafroeugenol, belongs to the class of organic compounds known as phenol ethers. These are aromatic compounds containing an ether group substituted with a benzene ring. 2-Ethoxy-5-(1-propenyl)phenol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-ethoxy-5-(1-propenyl)phenol is primarily located in the membrane (predicted from logP). 2-Ethoxy-5-(1-propenyl)phenol has a sweet, phenolic, and powdery taste.

N-{2-[4-(2-chloroacetyl)phenyl]ethyl}acetamide

In Stock

• CAS RN:
• 63077-41-8

• Formula:
• C12H14ClNO2

• InChI:
• InChI=1S/C12H14ClNO2/c1-9(15)14-7-6-10-2-4-11(5-3-10)12(16)8-13/h2-5H,6-8H2,1H3,(H,14,15)

• InChIKey:
• NJBTUZLVPGGQGZ-UHFFFAOYSA-N

• N-{2-[4-(2-chloroacetyl)phenyl]ethyl}acetamide is a useful research compound. Its molecular formula is C12H14ClNO2 and its molecular weight is 239.7. The purity is usually 95%.

4-Amino-7-chloro-1,10,11,12a-tetrahydroxy-3,12-dioxo-3,4,4a,5,12,12a-hexahydrotetracene-2-carboxamide

• CAS RN:
• 13977-41-8

• Formula:
• C19H15ClN2O7

• InChI:
• InChI=1S/C19H15ClN2O7/c20-8-1-2-9(23)11-6(8)3-5-4-7-13(21)15(25)12(18(22)28)17(27)19(7,29)16(26)10(5)14(11)24/h1-3,7,13,23-24,27,29H,4,21H2,(H2,22,28)

• InChIKey:
• QTPZXJFZCDFKBH-UHFFFAOYSA-N

• 4-Amino-7-chloro-1,10,11,12a-tetrahydroxy-3,12-dioxo-3,4,4a,5,12,12a-hexahydrotetracene-2-carboxamide, also known as 4-Amino-7-chloro-1,10,11,12a-tetrahydroxy-3,12-dioxo-3,4,4a,5,12,12a-hexahydrotetracene-2-carboxamide, is a useful research compound. Its molecular formula is C19H15ClN2O7 and its molecular weight is 418.786. The purity is usually 95%.

3-(Dimethyl(octadecyl)ammonio)propane-1-sulfonate

In Stock

• CAS RN:
• 13177-41-8

• Formula:
• C23H49NO3S

• InChI:
• InChI=1S/C23H49NO3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-24(2,3)22-20-23-28(25,26)27/h4-23H2,1-3H3

• InChIKey:
• DIROHOMJLWMERM-UHFFFAOYSA-N

• 3-(Dimethyl(octadecyl)ammonio)propane-1-sulfonate is a useful research compound. Its molecular formula is C23H49NO3S and its molecular weight is 419.7 g/mol. The purity is usually 95%.

5-(Hydroxymethyl)picolinic acid

In Stock

• CAS RN:
• 39977-41-8

• Formula:
• C7H7NO3

• InChI:
• InChI=1S/C7H7NO3/c9-4-5-1-2-6(7(10)11)8-3-5/h1-3,9H,4H2,(H,10,11)

• InChIKey:
• JFOQWSKCLFWNSW-UHFFFAOYSA-N

• 5-(Hydroxymethyl)picolinic acid is a useful research compound. Its molecular formula is C7H7NO3 and its molecular weight is 153.14 g/mol. The purity is usually 95%.

7,12-Dihydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadec-13-ene-9-carboxylic acid

In Stock

• CAS RN:
• 71177-41-8

• Formula:
• C₁₉H₂₂O₆

• InChI:
• InChI=1S/C19H22O6/c1-8-9-3-4-10-18(7-9,14(8)21)12(15(22)23)13-17(2)11(20)5-6-19(10,13)25-16(17)24/h5-6,9-14,20-21H,1,3-4,7H2,2H3,(H,22,23)

• InChIKey:
• ZKSDYVWXHSIQFM-UHFFFAOYSA-N

• Gibberellin a68, also known as GA68, belongs to the class of organic compounds known as c19-gibberellin 6-carboxylic acids. These are c19-gibberellins with a carboxyl group at the 6-position. Gibberellin a68 is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Within the cell, gibberellin A68 is primarily located in the cytoplasm. Outside of the human body, gibberellin A68 can be found in a number of food items such as peach, pear, apple, and sunflower. This makes gibberellin A68 a potential biomarker for the consumption of these food products.

tert-Butyl (+/-)-[trans-2-(4-nitrophenyl)cyclopropyl]carbamate

In Stock

• CAS RN:
• 115977-41-8

• Formula:
• C14H18N2O4

• InChI:
• InChI=1S/C14H18N2O4/c1-14(2,3)20-13(17)15-12-8-11(12)9-4-6-10(7-5-9)16(18)19/h4-7,11-12H,8H2,1-3H3,(H,15,17)/t11-,12+/m0/s1

• InChIKey:
• UGSCSKRTIHHWBN-NWDGAFQWSA-N

• Tert-Butyl (+/-)-[trans-2-(4-nitrophenyl)cyclopropyl]carbamate is a useful research compound. Its molecular formula is C14H18N2O4 and its molecular weight is 278.308. The purity is usually 95%.

(Z)-6-hydroxy-2-(4-methoxybenzylidene)-7-(piperidin-1-ylmethyl)benzofuran-3(2H)-one

In Stock

• CAS RN:
• 869077-41-8

• Formula:
• C22H23NO4

• InChI:
• InChI=1S/C22H23NO4/c1-26-16-7-5-15(6-8-16)13-20-21(25)17-9-10-19(24)18(22(17)27-20)14-23-11-3-2-4-12-23/h5-10,13,24H,2-4,11-12,14H2,1H3/b20-13-

• InChIKey:
• NDDWOLQPFCUPEY-MOSHPQCFSA-N

• (Z)-6-hydroxy-2-(4-methoxybenzylidene)-7-(piperidin-1-ylmethyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H23NO4 and its molecular weight is 365.429. The purity is usually 95%.

6-(Chloromethyl)-5-ethoxy-2-methyl-2,3-dihydro-1-benzofuran

In Stock

• CAS RN:
• 877977-41-8

• Formula:
• C12H15ClO2

• InChI:
• InChI=1S/C12H15ClO2/c1-3-14-11-5-9-4-8(2)15-12(9)6-10(11)7-13/h5-6,8H,3-4,7H2,1-2H3

• InChIKey:
• DIBDVZQJCMEZBR-UHFFFAOYSA-N

• 6-(Chloromethyl)-5-ethoxy-2-methyl-2,3-dihydro-1-benzofuran is a useful research compound. Its molecular formula is C12H15ClO2 and its molecular weight is 226.7. The purity is usually 95%.

4,7-Dichloro-2-(4-fluorophenyl)quinazoline

In Stock

• CAS RN:
• 885277-41-8

• Formula:
• C14H7Cl2FN2

• InChI:
• InChI=1S/C14H7Cl2FN2/c15-9-3-6-11-12(7-9)18-14(19-13(11)16)8-1-4-10(17)5-2-8/h1-7H

• InChIKey:
• RWGQLOFTQOEPGM-UHFFFAOYSA-N

• 4,7-Dichloro-2-(4-fluorophenyl)quinazoline is a useful research compound. Its molecular formula is C14H7Cl2FN2 and its molecular weight is 293.1 g/mol. The purity is usually 95%.

(E)-2-cyano-N-(3,5-dichlorophenyl)-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 380477-41-8

• Formula:
• C24H17Cl2FN2O3

• InChI:
• InChI=1S/C24H17Cl2FN2O3/c1-31-23-9-16(4-7-22(23)32-14-15-2-5-20(27)6-3-15)8-17(13-28)24(30)29-21-11-18(25)10-19(26)12-21/h2-12H,14H2,1H3,(H,29,30)/b17-8+

• InChIKey:
• JGCCMSAPSFPJCX-UHFFFAOYSA-N

• (E)-2-cyano-N-(3,5-dichlorophenyl)-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]prop-2-enamide is a useful research compound. Its molecular formula is C24H17Cl2FN2O3 and its molecular weight is 471.31. The purity is usually 95%.

4-bromo-1,5-dimethyl-1H-1,2,3-triazole

In Stock

• CAS RN:
• 885877-41-8

• Formula:
• C4H6BrN3

• InChI:
• InChI=1S/C4H6BrN3/c1-3-4(5)6-7-8(3)2/h1-2H3

• InChIKey:
• TYLRPDYYHMFCFT-UHFFFAOYSA-N

• 4-bromo-1,5-dimethyl-1H-1,2,3-triazole is a useful research compound. Its molecular formula is C4H6BrN3 and its molecular weight is 176.01 g/mol. The purity is usually 95%.

3-Methyl-1,2,3,4,5,6-hexahydro-1,6-methano-3-benzazocinium

• CAS RN:
• 136377-41-8

• Formula:
• C15H19NO4

• InChI:
• InChI=1S/C13H17N.C2H2O4/c1-14-7-6-10-8-11(9-14)13-5-3-2-4-12(10)13;3-1(4)2(5)6/h2-5,10-11H,6-9H2,1H3;(H,3,4)(H,5,6)/t10?,11-;/m0./s1

• InChIKey:
• VOIHYGPFXIEUCI-GQNCZFCYSA-N

• 3-Methyl-1,2,3,4,5,6-hexahydro-1,6-methano-3-benzazocinium, also known as 3-Methyl-1,2,3,4,5,6-hexahydro-1,6-methano-3-benzazocinium, is a useful research compound. Its molecular formula is C15H19NO4 and its molecular weight is 277.31 g/mol. The purity is usually 95%.

Tetra-n-butylammonium Phenyltrifluoroborate

In Stock

• CAS RN:
• 149477-41-8

• Formula:
• C22H41BF3N

• InChI:
• InChI=1S/C16H36N.C6H5BF3/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;8-7(9,10)6-4-2-1-3-5-6/h5-16H2,1-4H3;1-5H/q+1;-1

• InChIKey:
• SQRLCDKEHWULQU-UHFFFAOYSA-N

• Tetra-n-butylammonium Phenyltrifluoroborate is a useful research compound. Its molecular formula is C22H41BF3N and its molecular weight is 387.4 g/mol. The purity is usually 95%.

Mono-6-N-diBoc-guanyl-1,6-hexadiamine

In Stock

• CAS RN:
• 160677-41-8

• Formula:
• C17H34N4O4

• InChI:
• InChI=1S/C17H34N4O4/c1-16(2,3)24-14(22)20-13(19-12-10-8-7-9-11-18)21-15(23)25-17(4,5)6/h7-12,18H2,1-6H3,(H2,19,20,21,22,23)

• InChIKey:
• BQKPZRONQZKFSZ-UHFFFAOYSA-N

• Mono-6-N-diBoc-guanyl-1,6-hexadiamine, also known as Mono-6-N-diBoc-guanyl-1,6-hexadiamine, is a useful research compound. Its molecular formula is C17H34N4O4 and its molecular weight is 358.5 g/mol. The purity is usually 95%.

Bifenazate

In Stock

• CAS RN:
• 149877-41-8

• Formula:
• C17H20N2O3

• InChI:
• InChI=1S/C17H20N2O3/c1-12(2)22-17(20)19-18-15-11-14(9-10-16(15)21-3)13-7-5-4-6-8-13/h4-12,18H,1-3H3,(H,19,20)

• InChIKey:
• VHLKTXFWDRXILV-UHFFFAOYSA-N

• Bifenazate is a carbazate acaricide that provides 100% control of mites when used at a concentration of 25 ppm. It acts as a positive allosteric modulator of GABA receptors containing the resistance to dieldrin (Rdl) subunit homolog TuGABAR in T. urticae (spider mites), shifting the GABA-induced response from an EC50 value of 24.8 to 4.83 µM when used at a concentration of 30 µM. Formulations containing bifenazate have been used for the control of mites and for pesticide detection.
  Bifenazate is a selective carbazate acaricide primarily used for the control of phytophagous mites infesting agricultural and ornamental crops.
  Bifenazate is a carboxylic ester obtained by formal condensation of 2-(4-methoxy[1,1'-biphenyl]-3-yl)hydrazinecarboxylic acid with 2-propanol. It has a role as an acaricide. It derives from a carbazic acid. It derives from a hydride of a biphenyl.

rac-(1R,2R)-2-(3,6-dichloropyridazin-4-yl)cyclopropane-1-carboxylic acid, trans

In Stock

• CAS RN:
• 2227677-41-8

• Formula:
• C8H6Cl2N2O2

• Rac-(1R,2R)-2-(3,6-dichloropyridazin-4-yl)cyclopropane-1-carboxylic acid, trans is a useful research compound. Its molecular formula is C8H6Cl2N2O2 and its molecular weight is 233.1. The purity is usually 95%.

(4-Bromo-2,6-dimethoxyphenyl)methanol

In Stock

• CAS RN:
• 1823377-41-8

• Formula:
• C9H11BrO3

• InChI:
• InChI=1S/C9H11BrO3/c1-12-8-3-6(10)4-9(13-2)7(8)5-11/h3-4,11H,5H2,1-2H3

• InChIKey:
• DUOUGYRQMLZWNC-UHFFFAOYSA-N

• (4-Bromo-2,6-dimethoxyphenyl)methanol is a useful research compound. Its molecular formula is C9H11BrO3 and its molecular weight is 247.088. The purity is usually 95%.

Tert-butyl 5-(cyclopropylamino)-3-methyl-1,2-thiazole-4-carboxylate

Usually In Stock

• CAS RN:
• 2248277-41-8

• Formula:
• C12H18N2O2S

• InChI:
• InChI=1S/C12H18N2O2S/c1-7-9(11(15)16-12(2,3)4)10(17-14-7)13-8-5-6-8/h8,13H,5-6H2,1-4H3

• InChIKey:
• FSNGAYCHUULFIT-UHFFFAOYSA-N

• Tert-butyl 5-(cyclopropylamino)-3-methyl-1,2-thiazole-4-carboxylate is a useful research compound. Its molecular formula is C12H18N2O2S and its molecular weight is 254.35. The purity is usually 95%.

2-[4-(3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]pyridine-4-carbonitrile

Usually In Stock

• CAS RN:
• 2379977-41-8

• Formula:
• C20H22N8

• InChI:
• InChI=1S/C20H22N8/c21-14-15-7-8-22-19(13-15)27-10-2-9-26(11-12-27)18-6-5-17-23-24-20(28(17)25-18)16-3-1-4-16/h5-8,13,16H,1-4,9-12H2

• InChIKey:
• FLEFZXZVJBWCHF-UHFFFAOYSA-N

• 2-[4-(3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C20H22N8 and its molecular weight is 374.452. The purity is usually 95%.

2-(3-chloro-1H-1,2,4-triazol-1-yl)pyridine-3-carbonitrile

In Stock

• CAS RN:
• 1807977-41-8

• Formula:
• C8H4ClN5

• InChI:
• InChI=1S/C8H4ClN5/c9-8-12-5-14(13-8)7-6(4-10)2-1-3-11-7/h1-3,5H

• InChIKey:
• LWIGQKINUGRMJZ-UHFFFAOYSA-N

• 2-(3-chloro-1H-1,2,4-triazol-1-yl)pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C8H4ClN5 and its molecular weight is 205.6g/mol. The purity is usually 95%.